Cas no 33078-89-6 (N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine)

• Product Name: N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine
• CAS No: 33078-89-6
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 3061520
• PubChem ID: 6868790
• Update Time: 2025-05-26

N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• (E)-N-(furan-2-ylmethylene)-4H-1,2,4-triazol-4-amine
• N-[(E)-furan-2-ylmethylidene]-4H-1,2,4-triazol-4-amine
• 653-648-7
• 1-(furfurylideneamino)-1,3,4-triazole
• (E)-1-(furan-2-yl)-N-(1,2,4-triazol-4-yl)methanimine
• BRD-K10571262-001-01-4
• Z49542733
• MFCD00086917
• N-(2-furylmethylene)-N-(4H-1,2,4-triazol-4-yl)amine
• 4-Furfurylideneamino-4H-1,2,4-triazole
• HMS1536F16
• (NE)-N-(Furan-2-ylmethylidene)-4H-1,2,4-triazol-4-amine
• AKOS000513695
• STK032509
• 33078-89-6
• N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine

• Inchi： 1S/C7H6N4O/c1-2-7(12-3-1)4-10-11-5-8-9-6-11/h1-6H/b10-4+
• InChI Key： ULWDENLECZLBSK-ONNFQVAWSA-N
• SMILES： O1C=CC=C1/C=N/N1C=NN=C1

Computed Properties

• Exact Mass: 162.05416083Da
• Monoisotopic Mass: 162.05416083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine

N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine: A Comprehensive Overview

N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine (CAS No. 33078-89-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and antiviral activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments of N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine.

Chemical Structure and Properties

The chemical structure of N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine is characterized by a furan ring and a 1,2,4-triazole moiety connected by a double bond. The furan ring is a five-membered aromatic heterocycle containing an oxygen atom, while the 1,2,4-triazole ring is a five-membered heterocycle with three nitrogen atoms. The presence of these functional groups imparts unique chemical and physical properties to the compound. For instance, the furan ring can participate in various chemical reactions due to its electron-rich nature, while the 1,2,4-triazole ring provides stability and enhances solubility.

The molecular formula of N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine is C₈H₇N₅O. It has a molecular weight of 165.17 g/mol and is typically found as a white crystalline solid. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine has been reported using various methodologies. One common approach involves the condensation of 3-amino-1H-[1,2,4]triazole with furfuraldehyde in the presence of an acid catalyst. This reaction proceeds via an imine intermediate, which then undergoes cyclization to form the desired product. The reaction conditions are typically mild and can be carried out at room temperature or slightly elevated temperatures.

An alternative synthetic route involves the reaction of 3-amino-[1,2,4]triazole with furan derivatives in the presence of a base such as potassium carbonate or sodium hydride. This method offers higher yields and better selectivity for the E-isomer of the compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods using microwave-assisted reactions or solvent-free conditions.

Biological Activities

N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amine has been extensively studied for its biological activities due to its structural similarity to known bioactive compounds. One of the most notable properties of this compound is its antifungal activity. Studies have shown that it exhibits potent antifungal effects against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways.

In addition to its antifungal properties, N-(E)-furan-2-ylmethylidene-4H-1,2,4-triazol-4-amnine has also been investigated for its antibacterial activity. Research has demonstrated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to inhibit bacterial growth is attributed to its interaction with bacterial cell walls and disruption of essential cellular processes.

N-(E)-furan-2-ymlmethylidene--1,2,-4--triazol--amnine has also shown promise in antiviral studies. It has been found to exhibit inhibitory effects against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral activity is thought to be mediated through interference with viral replication processes and inhibition of viral enzyme activity.

Recent Research Developments

The interest in N-(E)-furan--ymlmethylidene--1,-2,---triazol--amnine continues to grow as researchers explore its potential applications in drug discovery and development. Recent studies have focused on optimizing the compound's pharmacological properties through structural modifications and combination therapies.

A notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several derivatives of N-(E)-furan--ymlmethylidene--1,-2,---triazol--amnine. These derivatives were designed to enhance solubility and bioavailability while maintaining or improving biological activity. The results showed that certain modifications led to significant improvements in antifungal and antibacterial potency.

In another study published in Antiviral Research, researchers investigated the potential synergistic effects of combining N-(E)-furan--ymlmethylidene--1,-2,---triazol--amnine with existing antiviral drugs. The findings indicated that co-administration with certain drugs could enhance antiviral efficacy while reducing toxicity.

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